Cas no 554425-47-7 (2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide)

2-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a sulfolane-derived amine structure. Its unique molecular architecture, combining a reactive chloroacetyl group with a sulfonated heterocycle, makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmacologically active molecules or agrochemicals. The presence of the sulfolane ring enhances solubility and stability, while the chloroacetamide group offers versatility for further functionalization via nucleophilic substitution. This compound is well-suited for applications requiring precise control over reactivity and selectivity in amide or alkylation reactions. Its structural features may also contribute to improved bioavailability in drug design contexts.
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide structure
554425-47-7 structure
Product Name:2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide
CAS No:554425-47-7
MF:C8H14ClNO3S
MW:239.719660282135
CID:3057323
PubChem ID:3161033
Update Time:2025-06-28

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • <br>2-Chloro-N-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-N-ethyl-acetamid e
    • 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide
    • 2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylacetamide
    • G38327
    • AKOS000269851
    • 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethylacetamide
    • CS-0220184
    • Z56915887
    • 2-Chloro-N-ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide
    • 983-252-2
    • STL454832
    • 554425-47-7
    • UPCMLD0ENAT5886001:001
    • SCHEMBL22481612
    • EN300-05984
    • AKOS016039709
    • 2-chloro-N-ethyl-N-(1-hydroxy-1-oxothiolan-3-yl)acetamide
    • 2-Chloro-N-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-N-ethyl-acetamide
    • 2-Chloro-n-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-yl)-n-ethyl-acetamide
    • 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-ethylacetamide
    • Inchi: 1S/C8H14ClNO3S/c1-2-10(8(11)5-9)7-3-4-14(12,13)6-7/h7H,2-6H2,1H3
    • InChI Key: KHPZISZMSODHDH-UHFFFAOYSA-N
    • SMILES: ClCC(N(CC)C1CCS(C1)(=O)=O)=O

Computed Properties

  • Exact Mass: 239.0382922Da
  • Monoisotopic Mass: 239.0382922Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.8Ų

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide Pricemore >>

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Additional information on 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide

Comprehensive Overview of 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide (CAS No. 554425-47-7)

The compound 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide (CAS No. 554425-47-7) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a thiolane ring and an acetamide moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules. The presence of the chloro and dioxo groups enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for sulfur-containing compounds like 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide has surged, driven by their utility in drug discovery and material science. This compound aligns with the growing trend of exploring heterocyclic scaffolds for therapeutic applications. Its CAS No. 554425-47-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Scientists are particularly intrigued by its potential as a building block for designing enzyme inhibitors or antimicrobial agents.

The synthesis of 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide involves multi-step organic reactions, often starting from thiolane derivatives. Its N-ethylacetamide segment contributes to its solubility and bioavailability, making it a candidate for further pharmacological studies. Environmental and safety considerations are also critical, as researchers prioritize green chemistry principles in its production. The compound's stability under various conditions is another area of interest, particularly for industrial-scale applications.

From an SEO perspective, keywords such as "thiolane-based acetamide synthesis", "CAS 554425-47-7 applications", and "N-ethylacetamide derivatives" are highly relevant. These terms resonate with users searching for advanced chemical intermediates or structure-activity relationship studies. The compound's versatility also ties into broader discussions about sustainable chemistry and precision molecular design, topics gaining traction in scientific communities.

In conclusion, 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-ethylacetamide represents a fascinating intersection of organic chemistry and applied science. Its CAS No. 554425-47-7 serves as a gateway for researchers exploring innovative solutions in medicinal and agrochemical fields. As the scientific landscape evolves, this compound is poised to play a pivotal role in addressing contemporary challenges in molecular innovation.

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